![molecular formula C11H12N2O3S B2432642 4-(3-Methoxythiophene-2-carbonyl)morpholine-3-carbonitrile CAS No. 1436069-17-8](/img/structure/B2432642.png)
4-(3-Methoxythiophene-2-carbonyl)morpholine-3-carbonitrile
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Description
4-(3-Methoxythiophene-2-carbonyl)morpholine-3-carbonitrile is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anti-inflammatory Activity
Research has explored the synthesis of compounds involving structures related to 4-(3-Methoxythiophene-2-carbonyl)morpholine-3-carbonitrile, examining their potential anti-inflammatory activities. A study involved the synthesis of chalcones and pyridine-3-carbonitriles, where the chalcones were reacted with malononitrile to give pyridine-3-carbonitriles. These derivatives showed significant anti-inflammatory activity, highlighting the compound's relevance in medicinal chemistry (Gadhave & Bhagwat, 2017).
Corrosion Inhibition
Another application area is corrosion inhibition, where derivatives of the compound have been computationally studied for their potential to inhibit corrosion of metals. Quantum chemical calculations and molecular dynamics simulation approaches have been used to investigate the adsorption and corrosion inhibition properties on iron, revealing promising results that align well with experimental data (Erdoğan et al., 2017).
Photoinitiation in Polymerization
Copolymers bearing side-chain thioxanthone and α-aminoacetophenone moieties, including morpholino components, have been investigated as photoinitiators for UV-curable coatings. These copolymers displayed synergistic effects in photopolymerization, albeit with varying efficiency, indicating the compound's utility in developing photoinitiative systems for industrial applications (Angiolini et al., 1997).
Photophysical Properties and Biological Investigation
Studies on the photophysical properties of compounds structurally related to this compound reveal insights into their behavior under light exposure and potential biological applications. For instance, tricarbonyl rhenium(i) complexes with phenol substitutions have been synthesized, showing phosphorescence emission and internalization within cells, which could be beneficial for developing photodynamic therapy agents (Akabar et al., 2019).
Properties
IUPAC Name |
4-(3-methoxythiophene-2-carbonyl)morpholine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S/c1-15-9-2-5-17-10(9)11(14)13-3-4-16-7-8(13)6-12/h2,5,8H,3-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLSVWXVXOLDKAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(SC=C1)C(=O)N2CCOCC2C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.